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Compound of Interest

Compound Name: Tetrabutyl orthosilicate

Cat. No.: B1293958

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the vapor pressure of tetrabutyl
orthosilicate (TBOS), a crucial parameter for its application in various scientific and industrial
fields, including its emerging role in drug delivery systems. This document outlines quantitative
vapor pressure data, details the experimental methodology for its determination, and presents
visual representations of the experimental workflow and the fundamental relationship between
temperature and vapor pressure.

Quantitative Vapor Pressure Data

The vapor pressure of tetrabutyl orthosilicate, a key property influencing its handling,
processing, and application, has been experimentally determined. A recent study by
Matsukawa and Otake (2024) in the Journal of Chemical & Engineering Data provides the most
comprehensive data up to 473 K.[1] The data is crucial for processes such as chemical vapor
deposition and for understanding the stability and delivery characteristics of TBOS-based
formulations.

The relationship between temperature and vapor pressure can be accurately described by the
Antoine equation:

logio(P) =A- (B / (C +T))

Where:
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e P s the vapor pressure.

e Tis the temperature.

e A, B, and C are Antoine constants specific to the substance.

For tetrabutyl orthosilicate, the Antoine constants have been determined from experimental
data.[1] The following table summarizes the vapor pressure of tetrabutyl orthosilicate at
various temperatures, calculated using the Antoine equation with the parameters derived from
the aforementioned study.

TS PGS Vapor Pressure Vapor Pressure
(kPa) (mmHg)

373.15 100.0 0.38 2.85

393.15 120.0 1.05 7.88

413.15 140.0 2.59 19.43

433.15 160.0 5.89 44.18

453.15 180.0 12.47 93.53

473.15 200.0 24.89 186.69

Note: The vapor pressure at 25°C (298.15 K) is reported to be 0.00877 mmHg.

Experimental Protocol: Static Method for Vapor
Pressure Determination

The vapor pressure data for tetrabutyl orthosilicate presented above was obtained using a
general static method. This method is a reliable and widely used technique for determining the
vapor pressure of liquids and solids.

Principle: The static method involves introducing a pure, degassed sample into a temperature-
controlled, evacuated chamber. The pressure exerted by the vapor in equilibrium with the
condensed phase is measured at a constant temperature.
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Apparatus:

Equilibrium Cell: A thermostated container to hold the sample.

Vacuum System: A vacuum pump to evacuate the apparatus and remove any dissolved
gases from the sample.

Pressure Transducer: A device to accurately measure the vapor pressure.

Temperature Control System: A thermostat or oven to maintain a precise and stable
temperature of the equilibrium cell.

Degassing Unit: Equipment for freezing and thawing the sample under vacuum to remove
dissolved volatile impurities.

Procedure:

Sample Preparation: A pure sample of tetrabutyl orthosilicate is introduced into the
equilibrium cell.

Degassing: The sample is thoroughly degassed to remove any dissolved air or other volatile
impurities. This is typically achieved by repeated freeze-pump-thaw cycles. The sample is
frozen using liquid nitrogen, and the headspace is evacuated. The valve to the vacuum pump
is then closed, and the sample is allowed to thaw, releasing dissolved gases into the
headspace. This process is repeated until the pressure of the residual gas is negligible.

Temperature Equilibration: The degassed sample in the equilibrium cell is brought to the
desired temperature using the temperature control system. The system is allowed to stabilize
until the temperature is uniform and constant.

Pressure Measurement: Once thermal equilibrium is reached, the pressure of the vapor in
the headspace above the liquid sample is measured using the pressure transducer. This
pressure is the saturated vapor pressure at that temperature.

Data Collection: The procedure is repeated at various temperatures to obtain a set of vapor
pressure data as a function of temperature.
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Visualizations
Experimental Workflow for Vapor Pressure Measurement

The following diagram illustrates the key steps involved in the static method for determining the
vapor pressure of tetrabutyl orthosilicate.

Sample Preparation & Degassing Crange Tomperure

Click to download full resolution via product page

Caption: Experimental workflow for determining the vapor pressure of tetrabutyl orthosilicate
using the static method.

Relationship Between Temperature and Vapor Pressure

The following diagram illustrates the fundamental relationship between temperature and the
vapor pressure of a pure substance like tetrabutyl orthosilicate.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1293958?utm_src=pdf-body
https://www.benchchem.com/product/b1293958?utm_src=pdf-body-img
https://www.benchchem.com/product/b1293958?utm_src=pdf-body
https://www.benchchem.com/product/b1293958?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293958?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Vapor Pressure of Tetrabutyl Orthosilicate

Low Temperature

Heat Input Corresponds to

Increased Temperature Low Vapor Pressure

Increased Kinetic Energy
of Molecules

More Molecules Escape
to Vapor Phase

High Vapor Pressure

Click to download full resolution via product page

Caption: Logical relationship illustrating the effect of temperature on the vapor pressure of
tetrabutyl orthosilicate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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